3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid

• IUPAC Name: 3-[1-(2-carboxyethyl)-5-(4-chlorophenyl)pyrrol-2-yl]propanoic acid
• InChI: InChI=1S/C16H16ClNO4/c17-12-3-1-11(2-4-12)14-7-5-13(6-8-15(19)20)18(14)10-9-16(21)22/h1-5,7H,6,8-10H2,(H,19,20)(H,21,22)
• InChI Key: CEMNKMIIJIGMDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(N2CCC(=O)O)CCC(=O)O)Cl
• Molecular Formula: C16H16ClNO4
• Molecular Weight: 321.75 g/mol

Description

3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid, also known as CPDD, is a chemical compound that has been widely studied for its potential applications in scientific research. CPDD is a synthetic compound that is derived from pyrrole, a five-membered aromatic ring that contains one nitrogen atom. This compound has been found to have a variety of interesting properties that make it useful for a range of scientific applications.

Mechanism of Action

The mechanism of action of 3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cell growth and proliferation. 3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid has been found to be particularly effective against cancer cells, which are known to exhibit uncontrolled growth and proliferation. In addition, 3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid has been found to have a variety of other interesting effects, including the ability to modulate the immune system and reduce inflammation.
Biochemical and Physiological Effects:
3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid has been found to have a variety of interesting biochemical and physiological effects. For example, it has been found to inhibit the activity of certain enzymes involved in the production of reactive oxygen species (ROS), which can cause damage to cells and lead to a variety of diseases. In addition, 3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid has been found to modulate the activity of certain cytokines, which are involved in the regulation of the immune system. These effects make 3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid a promising candidate for further research in a variety of different fields.

Advantages and Limitations for Lab Experiments

One of the key advantages of 3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid is its potent anti-tumor activity, which has been demonstrated in a variety of different studies. In addition, 3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid has been found to have a variety of other interesting properties, including anti-inflammatory and anti-oxidant activity. However, there are also some limitations associated with the use of 3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid in lab experiments. For example, it can be difficult to synthesize and purify 3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid, which can make it challenging to obtain sufficient quantities for use in experiments. In addition, the mechanism of action of 3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid is not fully understood, which can make it difficult to design experiments that effectively test its effects.

Future Directions

There are many potential future directions for research on 3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid. One area of interest is in the development of new cancer treatments that are based on 3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid or related compounds. In addition, 3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid has been found to have a variety of other interesting properties, including anti-inflammatory and anti-oxidant activity, which could make it useful for the treatment of a variety of different diseases. Further research is needed to fully understand the mechanism of action of 3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid and to identify new applications for this promising compound.

Synthesis Methods

3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid can be synthesized using a variety of different methods, including the reaction of pyrrole with acryloyl chloride and subsequent reaction with 4-chlorobenzaldehyde. The resulting product can be purified using a variety of methods, including column chromatography and recrystallization. The synthesis of 3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid is a complex process that requires careful attention to detail and a thorough understanding of chemical reactions.

Scientific Research Applications

3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid has been studied extensively for its potential applications in scientific research. One of the key areas of interest is in the field of cancer research, where 3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid has been found to exhibit potent anti-tumor activity. In addition, 3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid has been found to have a variety of other interesting properties, including anti-inflammatory and anti-oxidant activity. These properties make 3,3'-[5-(4-chlorophenyl)-1H-pyrrole-1,2-diyl]dipropanoic acid a promising candidate for further research in a variety of different fields.